5-bromo-1-[(3-methyl-1-piperidinyl)methyl]-1H-indole-2,3-dione

• IUPAC Name: 5-bromo-1-[(3-methylpiperidin-1-yl)methyl]indole-2,3-dione
• InChI: InChI=1S/C15H17BrN2O2/c1-10-3-2-6-17(8-10)9-18-13-5-4-11(16)7-12(13)14(19)15(18)20/h4-5,7,10H,2-3,6,8-9H2,1H3
• InChI Key: JJTMZFYLNUEQBE-UHFFFAOYSA-N
• Canonical SMILES: CC1CCCN(C1)CN2C3=C(C=C(C=C3)Br)C(=O)C2=O
• Molecular Formula: C15H17BrN2O2
• Molecular Weight: 337.21 g/mol

Description

Synthesis Analysis

The synthesis of such compounds typically involves the formation of the indole ring system, followed by functionalization to introduce the various substituents. This can often involve complex multi-step synthetic routes.

Molecular Structure Analysis

The structure of the compound would be determined using techniques such as NMR spectroscopy, mass spectrometry, and X-ray crystallography. These techniques can provide information on the connectivity of the atoms, the presence of functional groups, and the 3D structure of the molecule.

Chemical Reactions Analysis

The reactivity of the compound would depend on the functional groups present. Indoles are known to undergo a variety of reactions, including electrophilic substitution and metal-catalyzed cross-coupling.

Physical and Chemical Properties Analysis

The physical and chemical properties of the compound, such as its melting point, boiling point, solubility, and stability, would be determined using a variety of analytical techniques.

Mechanism of Action

If the compound has biological activity, its mechanism of action would be studied using a combination of biochemical assays, cell-based assays, and potentially in vivo studies.

Safety and Hazards

The safety and hazards associated with the compound would be determined based on its physical and chemical properties, as well as any biological activity it may have. This could include its toxicity, flammability, and potential environmental impact.

Future Directions

The future research directions would depend on the properties and potential applications of the compound. This could include further studies to optimize its synthesis, investigations into its mechanism of action, or the development of new materials or pharmaceuticals based on its structure.